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Introduction: ONX-0914, also known as PR-957, is a potent and selective inhibitor of the
immunoproteasome, a specialized form of the proteasome predominantly expressed in
hematopoietic cells.[1][2][3] The immunoproteasome plays a crucial role in processing proteins
for antigen presentation and is involved in the activation of immune responses. ONX-0914
specifically targets the chymotrypsin-like activity of the LMP7 (low-molecular mass polypeptide-
7) subunit, also known as [(35i or PSMB8.[1][4][5] This selective inhibition makes ONX-0914 a
valuable tool for studying the role of the immunoproteasome in various physiological and
pathological processes, including autoimmune diseases and cancer.[2][3][6] In vitro, ONX-0914
has been shown to block the production of pro-inflammatory cytokines, induce apoptosis in
cancer cells, and inhibit the proliferation of various cell lines.[1][2][4][5]

These application notes provide detailed protocols for in vitro studies using ONX-0914 TFA
(Trifluoroacetic acid salt), including cell viability assays, proteasome inhibition assays, and
apoptosis analysis.

Data Presentation

Table 1: In Vitro Efficacy of ONX-0914 in Various Cell Lines

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b8176041#bc-rfq
https://www.medchemexpress.com/ONX-0914.html
https://www.selleckchem.com/products/onx-0914-pr-957.html
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Immunoproteasome-Inhibitors-Cognitive-Vitality-For-Researchers.pdf
https://www.medchemexpress.com/ONX-0914.html
https://www.mdpi.com/2072-6694/14/22/5712
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688407/
https://www.selleckchem.com/products/onx-0914-pr-957.html
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Immunoproteasome-Inhibitors-Cognitive-Vitality-For-Researchers.pdf
https://digitalcommons.dartmouth.edu/facoa/4160/
https://www.medchemexpress.com/ONX-0914.html
https://www.selleckchem.com/products/onx-0914-pr-957.html
https://www.mdpi.com/2072-6694/14/22/5712
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688407/
https://www.benchchem.com/product/b8176041/docs?utm_src=pdf-body#application-notes-and-protocols-for-onx-0914-tfa-in-vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. Concentrati  Incubation Observed
Cell Line Assay Type . Reference
on Time Effect
Inhibition of
. Proteasome IC50 = .
Raji o Not Specified  proteasome [2]
Inhibition 0.0057 pM o
subunit B5i
Most
sensitive to
- ONX-0914
THP-1 Cell Viability 0-200 nM 72 h [718]
among tested
hematopoieti
c cells
o Decreased
HL-60 Cell Viability 0-200 nM 72h o [718]
cell viability
o Decreased
U937 Cell Viability 0-200 nM 72 h o [71[8]
cell viability
Less
sensitive
SH-SY5Y Cell Viability 0-200 nM 72 h compared to [71[8]
hematopoieti
c cells
Less
sensitive
HEK 293 Cell Viability 0-200 nM 72 h compared to [718]
hematopoieti
c cells
Cell Viability 53% cell
LN229 1uM 24 h o [4][51[9]
(MTT) viability
Cell Viability 75% cell
GBM8401 1uM 24 h . [4][5][9]
(MTT) viability
Cell Viability 49% cell
Us7MG 1uM 24 h o [4][5][9]
(MTT) viability
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] Cytotoxicity
Pharmacologi o
o similar to
Cell Viability cally relevant ]
MML1.S ) 47 h bortezomib [10]
(Alamar Blue)  concentration

and
s
carfilzomib
Cell Viability -~ 48 h (1h High
RS4;11 Not Specified o [11]
(Alamar Blue) pulse) sensitivity
Cell Viability -~ 48 h (1h High
SEM Not Specified o [11]
(Alamar Blue) pulse) sensitivity
Table 2: Proteasome Subunit Inhibition by ONX-0914
. Concentrati Incubation . Percent
Cell Line ] Subunit o Reference
on Time Inhibition
Chymotrypsin
THP-1 50 nM 6h _ _ 90% [7]
-like (B5I)
THP-1 50 nM 6h B5i-specific 94% [7]
Chymotrypsin
HL-60 50 nM 6h _ 70% [7]
-like
HL-60 50 nM 6h B5i-specific 83% [7]
Chymotrypsin
U937 50 nM 6h ) 80% [7]
-like
U937 50 nM 6h B5i-specific 86% [7]
MM1.S 1uM Not Specified  B5i ~100% [10]
MML1.S 1uM Not Specified  (5c, B1i, flc ~50% [10]
RS4;11 0.8 uM 1h B5i (LMP7) ~100% [11]
RS4:11 0.8 uM 1h Bli (LMP2) 60-80% [11]

Experimental Protocols
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Cell Viability Assays

This protocol is adapted from studies on glioblastoma cells.[4][5][9]

Materials:

ONX-0914 TFA

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 103 to 1 x 10* cells/well in 100
uL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% COz atmosphere.

Drug Treatment: Prepare serial dilutions of ONX-0914 TFA in complete medium. Remove
the old medium from the wells and add 100 pL of the ONX-0914 dilutions. Include a vehicle
control (medium with the same concentration of DMSO used to dissolve ONX-0914).

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

MTT Addition: Add 20 pL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at
37°C.

Formazan Solubilization: Carefully remove the medium and add 150 pL of DMSO to each
well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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o Data Analysis: Express cell viability as a percentage of the vehicle-treated control.
This protocol is based on studies with hematopoietic cell lines.[7][8]
Materials:

ONX-0914 TFA

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Trypan Blue solution (0.4%)

Hemocytometer or automated cell counter

24-well plates
Procedure:

o Cell Seeding: Seed cells in a 24-well plate at a density of 1 x 10°to 5 x 10° cells/mL in 1 mL
of complete medium.

e Drug Treatment: Add the desired concentrations of ONX-0914 TFA to the wells. Include a
vehicle control.

¢ Incubation: Incubate the plate for the desired time period (e.g., 72 hours).

e Cell Counting:

[e]

Resuspend the cells in the well.

[e]

Mix a small aliquot of the cell suspension with an equal volume of 0.4% Trypan Blue
solution.

[e]

Load the mixture onto a hemocytometer.

(¢]

Count the number of viable (unstained) and non-viable (blue) cells.

o Data Analysis: Calculate the percentage of viable cells for each treatment condition.
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Proteasome Activity Assay

This protocol is a general guideline based on the principles of fluorogenic substrate assays

mentioned in the literature.[10]

Materials:

ONX-0914 TFA

Cell lysis buffer (e.g., containing 25 mM Tris-HCI pH 7.5, 1 mM DTT, 2 mM ATP, 5 mM
MgClz, 0.025% digitonin)

Fluorogenic proteasome substrate for chymotrypsin-like activity (e.g., Suc-LLVY-AMC)

96-well black plates

Fluorometric plate reader

Procedure:

Cell Treatment: Treat cells with various concentrations of ONX-0914 TFA for the desired time
(e.g., 1-6 hours).

Cell Lysis: Harvest and wash the cells with cold PBS. Lyse the cells in lysis buffer on ice.

Protein Quantification: Determine the protein concentration of the cell lysates using a
standard protein assay (e.g., BCA assay).

Assay Reaction: In a 96-well black plate, add 20-50 ug of protein lysate to each well. Add the
fluorogenic substrate (e.g., Suc-LLVY-AMC to a final concentration of 100 uM).

Fluorescence Measurement: Immediately measure the fluorescence kinetics at an excitation
wavelength of 380 nm and an emission wavelength of 460 nm for 30-60 minutes at 37°C.

Data Analysis: Calculate the rate of substrate cleavage (proteasome activity) from the linear
phase of the fluorescence curve. Express the activity as a percentage of the vehicle-treated
control.
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Apoptosis and Cell Cycle Analysis by Flow Cytometry

This protocol for analyzing apoptosis and the cell cycle is based on a study in glioblastoma
cells using propidium iodide (PI) staining.[4][5]

Materials:

e ONX-0914 TFA

o Complete cell culture medium

e PBS

e 70% Ethanol (ice-cold)

* RNase A (10 mg/mL)

e Propidium lodide (PI) staining solution (e.g., 50 pg/mL Pl in PBS)

e Flow cytometer

Procedure:

o Cell Treatment: Seed cells in 6-well plates and treat with ONX-0914 TFA for 24 hours.
o Cell Harvest: Harvest both adherent and floating cells. Wash the cells with cold PBS.

» Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Fix
the cells overnight at -20°C.

e Staining:
o Centrifuge the fixed cells and wash with PBS.
o Resuspend the cell pellet in 500 uL of PI staining solution containing RNase A.

o Incubate for 30 minutes at room temperature in the dark.
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o Flow Cytometry: Analyze the cells using a flow cytometer. The sub-G1 peak in the DNA
histogram represents the apoptotic cell population. The G1, S, and G2/M phases of the cell
cycle can also be quantified.

o Data Analysis: Quantify the percentage of cells in the sub-G1 phase (apoptosis) and in each
phase of the cell cycle using appropriate software.

Western Blotting

This is a general protocol for analyzing protein expression changes upon ONX-0914 treatment.

[11[4][5]

Materials:

e ONX-0914 TFA

o RIPA buffer with protease and phosphatase inhibitors
e Protein assay kit (e.g., BCA)

o SDS-PAGE gels

e PVDF or nitrocellulose membrane

» Transfer buffer

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
e Primary antibodies (e.g., against PARP, BCL-2, p53, proteasome subunits)
o HRP-conjugated secondary antibodies

e Enhanced chemiluminescence (ECL) substrate

e Imaging system

Procedure:

o Cell Lysis: Treat cells with ONX-0914, then wash with cold PBS and lyse in RIPA buffer.
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Protein Quantification: Determine the protein concentration of the lysates.

SDS-PAGE: Denature protein samples and load equal amounts onto an SDS-PAGE gel for
electrophoresis.

Membrane Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose
membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at
4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the
appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane again and apply ECL substrate.

Imaging: Visualize the protein bands using an imaging system. Use a loading control like
GAPDH or B-actin to normalize the data.

Visualizations
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Caption: Mechanism of action of ONX-0914 targeting the LMP7 subunit.
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Caption: Experimental workflow for the MTT cell viability assay.
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Caption: Logical relationship of ONX-0914-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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